Cas no 1698749-65-3 (2-{(benzyloxy)carbonyl(methyl)amino}-2-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(methyl)amino}-2-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1698749-65-3
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• CID: 5181226
• PubChem ID: 103664164
• Update Time: 2025-06-15

2-{(benzyloxy)carbonyl(methyl)amino}-2-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](methyl)amino}-2-[2-(trifluoromethyl)phenyl]acetic acid
• 2-[Methyl(phenylmethoxycarbonyl)amino]-2-[2-(trifluoromethyl)phenyl]acetic acid
• Benzeneacetic acid, α-[methyl[(phenylmethoxy)carbonyl]amino]-2-(trifluoromethyl)-
• 2-{(benzyloxy)carbonyl(methyl)amino}-2-2-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C18H16F3NO4/c1-22(17(25)26-11-12-7-3-2-4-8-12)15(16(23)24)13-9-5-6-10-14(13)18(19,20)21/h2-10,15H,11H2,1H3,(H,23,24)
• InChI Key： KBYTYWUEZVBQRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 491
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8

Additional information on 2-{(benzyloxy)carbonyl(methyl)amino}-2-2-(trifluoromethyl)phenylacetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(trifluoromethyl)phenylacetic acid (CAS No. 1698749-65-3)

2-{(benzyloxy)carbonyl(methyl)amino}-2-(trifluoromethyl)phenylacetic acid (CAS No. 1698749-65-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of N-protected amino acid derivatives, which are widely used in peptide synthesis and drug development. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their applications in the development of bioactive molecules and small-molecule drugs. Researchers are particularly interested in CAS No. 1698749-65-3 due to its potential role in modulating protein-protein interactions and enzyme inhibition. The benzyloxycarbonyl (Cbz) protecting group in this compound is a classic choice for amine protection, ensuring compatibility with a wide range of synthetic conditions.

The synthesis of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(trifluoromethyl)phenylacetic acid involves multi-step organic reactions, including amidation, esterification, and deprotection. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives for targeted applications. This versatility makes it a sought-after building block in combinatorial chemistry and high-throughput screening.

From an industrial perspective, CAS No. 1698749-65-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring catalytic methods and solvent-free reactions to produce such compounds more efficiently. The trifluoromethyl group is also a hot topic in fluorine chemistry, as its introduction can significantly alter the physicochemical properties of a molecule.

In the pharmaceutical sector, 2-{(benzyloxy)carbonyl(methyl)amino}-2-(trifluoromethyl)phenylacetic acid is being investigated for its potential in central nervous system (CNS) drug discovery. The trifluoromethylphenyl moiety is known to improve blood-brain barrier penetration, a critical factor for CNS-targeted therapies. Additionally, its chiral center offers opportunities for enantioselective synthesis, which is essential for developing optically active drugs with reduced side effects.

Another area of interest is the compound's role in agrochemical innovation. The trifluoromethyl group is a common feature in modern pesticides and herbicides due to its ability to enhance bioavailability and environmental stability. Researchers are exploring derivatives of CAS No. 1698749-65-3 for their herbicidal and fungicidal activities, aligning with the growing demand for eco-friendly crop protection solutions.

For researchers and manufacturers, the purity and characterization of 2-{(benzyloxy)carbonyl(methyl)amino}-2-(trifluoromethyl)phenylacetic acid are critical. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure quality control. The compound's CAS registry number (1698749-65-3) serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In summary, 2-{(benzyloxy)carbonyl(methyl)amino}-2-(trifluoromethyl)phenylacetic acid (CAS No. 1698749-65-3) represents a versatile and valuable intermediate in both pharmaceutical and agrochemical research. Its structural complexity and functional groups make it a focal point for innovation in drug discovery, sustainable chemistry, and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.